Cas no 89250-14-6 (Benzenamine, 4-(1H-imidazol-4-yl)-N-methyl-)

• Product Name: Benzenamine, 4-(1H-imidazol-4-yl)-N-methyl-
• CAS No: 89250-14-6
• MF: C₁₀H₁₁N₃
• MW: 173.214441537857
• CID: 606722
• PubChem ID: 20201829
• Update Time: 2025-04-19

Benzenamine, 4-(1H-imidazol-4-yl)-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(1H-imidazol-4-yl)-N-methyl-
• 4-(1H-imidazol-5-yl)-N-methylaniline
• PBRXATIPHRYUEW-UHFFFAOYSA-N
• 89250-14-6
• 4-(1H-Imidazol-4-yl)-N-methylaniline
• SCHEMBL11148418
• AKOS012389794
• N-Methyl-N-[4-(imidazol-4-yl)-phenyl]-amine
• DTXSID30603487
• SCHEMBL21662554

• Inchi： 1S/C10H11N3/c1-11-9-4-2-8(3-5-9)10-6-12-7-13-10/h2-7,11H,1H3,(H,12,13)
• InChI Key： PBRXATIPHRYUEW-UHFFFAOYSA-N
• SMILES： N1C=NC=C1C1C=CC(=CC=1)NC

Computed Properties

• Exact Mass: 173.095297364g/mol
• Monoisotopic Mass: 173.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 40.7Ų